3-(5-Chloro-2-methoxyphenyl)thiolan-3-ol
Description
3-(5-Chloro-2-methoxyphenyl)thiolan-3-ol is a sulfur-containing heterocyclic compound featuring a thiolane (tetrahydrothiophene) ring substituted at the 3-position with a hydroxyl (-OH) group and a 5-chloro-2-methoxyphenyl moiety.
Properties
IUPAC Name |
3-(5-chloro-2-methoxyphenyl)thiolan-3-ol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClO2S/c1-14-10-3-2-8(12)6-9(10)11(13)4-5-15-7-11/h2-3,6,13H,4-5,7H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGDKDLHUXXTLJM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C2(CCSC2)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClO2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.74 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structural Features and Functional Groups
The compound’s unique attributes arise from its thiolane-3-ol core and substituted phenyl group. Below is a comparative analysis with key analogs:
Table 1: Structural and Functional Comparison
Key Observations :
- Thiolane vs. Thiophene : The thiolane ring in the target compound is saturated, enhancing conformational flexibility compared to the aromatic thiophene in BD00943602. This difference may influence solubility and metabolic stability .
- Hydroxyl Group : The -OH group in thiolan-3-ol introduces hydrogen-bonding capacity, absent in PQ401 (urea-based) and BD00943602 (thiophene). This could improve aqueous solubility relative to PQ401 .
Table 2: Hypothetical Property Comparison
Research Findings :
- PQ401 : Demonstrates kinase inhibition, likely due to the chloro-methoxyphenyl group’s interaction with ATP-binding pockets . The target compound’s thiolane-3-ol core may alter binding kinetics or selectivity.
- Triazole Derivatives () : Exhibit antimicrobial activity, suggesting sulfur-containing heterocycles’ broad bioactivity. Thiolan-3-ol’s -OH group could enhance target engagement compared to triazoles .
Stability and Reactivity
- Thiolane-3-ol vs. Thiophene : The saturated thiolane ring may reduce oxidative degradation compared to aromatic thiophenes but could be prone to ring-opening reactions under acidic conditions.
- Urea vs. Thiolane : PQ401’s urea linkage is hydrolytically stable, whereas thiolan-3-ol’s -OH group might participate in esterification or glycosylation reactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
